Cas no 499770-76-2 (5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole)

• Product Name: 5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole
• CAS No: 499770-76-2
• MF: C₈H₈BrN₃
• MW: 226.073220252991
• MDL: MFCD03407338
• CID: 825978
• PubChem ID: 2795418
• Update Time: 2025-04-19

5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-1-methyl-1H-benzo[d][1,2,3]triazole
• 5-(Bromomethyl)-1-methyl-1H-1,2,3-benzotriazole
• 5-(bromomethyl)-1-methylbenzotriazole
• 5-(bromomethyl)-1-methyl-benzotriazole
• 1H-Benzotriazole, 5-(bromomethyl)-1-methyl-
• OSUZHHPMRAIJDY-UHFFFAOYSA-N
• SBB096913
• RP05398
• FCH1326592
• 5-Bromomethyl-1-methyl-1H-benzotriazole
• ZB007165
• 499770-76-2
• SCHEMBL478164
• DTXSID80383661
• J-516295
• AC-9366
• 5-(bromomethyl)-1-methyl-1h-benzotriazole
• GS-4140
• MFCD03407338
• 5-(Bromomethyl)-1-methyl-1H-benzo[d][1 pound not2 pound not3]triazole
• 5-(bromomethyl)-1-methyl-1,2,3-benzotriazole
• AKOS015900257
• CS-W022254
• 5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole

• MDL： MFCD03407338
• Inchi： 1S/C8H8BrN3/c1-12-8-3-2-6(5-9)4-7(8)10-11-12/h2-4H,5H2,1H3
• InChI Key： OSUZHHPMRAIJDY-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)N=NN2C

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 224.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 30.7

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.66±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 120 °C
• Boiling Point: 355.735°C at 760 mmHg
• Flash Point: 168.943°C
• Refractive Index: 1.685
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 30.71000
• LogP: 1.86320
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Bromomethyl)-1-methyl-1H-benzoD1,2,3triazole Security Information

• Signal Word：Danger
• Hazard Statement： H314 (100%) H318 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles